Cas no 61640-53-7 (Pyrimidine, 4-ethyl-6-methyl-2-(methylthio)-)

• Product Name: Pyrimidine, 4-ethyl-6-methyl-2-(methylthio)-
• CAS No: 61640-53-7
• MF: C₈H₁₂N₂S
• MW: 168.259280204773
• CID: 471709
• PubChem ID: 12343175
• Update Time: 2025-04-19

Pyrimidine, 4-ethyl-6-methyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-ethyl-6-methyl-2-(methylthio)-
• 4-ethyl-6-methyl-2-methylsulfanylpyrimidine
• 4-Ethyl-6-methyl-2-(methylsulfanyl)pyrimidine
• 61640-53-7
• DTXSID70492397
• SCHEMBL13064527

• Inchi： 1S/C8H12N2S/c1-4-7-5-6(2)9-8(10-7)11-3/h5H,4H2,1-3H3
• InChI Key： RBHARIADJALHDP-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=CC(CC)=N1

Computed Properties

• Exact Mass: 168.07226
• Monoisotopic Mass: 168.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• PSA: 25.78